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Compound of Interest

Compound Name: 1-Hydroxymethyl-3-cyclopentene

Cat. No.: B1301006

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and safety
data for 1-Hydroxymethyl-3-cyclopentene, a versatile building block in organic synthesis. The
information is presented to support research and development activities, with a focus on clarity

and practical application.

Chemical Identity and Properties

1-Hydroxymethyl-3-cyclopentene, also known as 3-Cyclopentene-1-methanol, is a cyclic
alcohol containing a cyclopentene ring. Its unique structure makes it a valuable intermediate in
the synthesis of a variety of more complex molecules.

Table 1: Physical and Chemical Properties of 1-Hydroxymethyl-3-cyclopentene
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Property Value Source(s)

CAS Number 25125-21-7 (1210314151617 181911 0]

Molecular Formula CeH100 [1][41[6]

Molecular Weight 98.14 g/mol [1][41[6]

Appearance Colorless to pe.lle-.yellow to 3]
yellow-brown liquid

Boiling Point 105-108 °C

Density 0.975£0.06 g/cm3 (Predicted) [2]

Storage Temperature 2-8°C, Sealed in dry conditions  [2][6]

Purity Typically =297% [3][6]

SMILES Occi1cc=CcC1 [1][3]

InChi Key ADLKZHGHNJBOOC- [11](8]

UHFFFAOYSA-N

Safety Data

Understanding the safety profile of a chemical is paramount in a laboratory setting. Below is a

summary of the key safety information for 1-Hydroxymethyl-3-cyclopentene.

Table 2: GHS Hazard and Precautionary Statements
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Category

Code

Statement Source(s)

Hazard Statements

H302

Harmful if swallowed.

Harmful to aquatic life

H412 with long lasting
effects.
Precautionary Wash skin thoroughly
P264 .
Statements after handling.
Do not eat, drink or
P270 smoke when using
this product.
Avoid release to the
P273 .
environment.
IF SWALLOWED: Call
a POISON CENTER
P301 + P312 o
or doctor/physician if
you feel unwell.
P330 Rinse mouth.
Dispose of
contents/container in
P501

accordance with local

regulations.

First Aid Measures:

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

 In case of skin contact: Wash off with soap and plenty of water.

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.
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« If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.

Experimental Protocols

Detailed experimental protocols for reactions involving 1-Hydroxymethyl-3-cyclopentene are
often specific to the desired synthetic outcome. However, a general experimental workflow for a
reaction utilizing this compound can be illustrated.

Diagram 1: General Experimental Workflow
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General Experimental Workflow for Reactions with 1-Hydroxymethyl-3-cyclopentene

Preparation

Prepare Reactants and Solvents

\

Assemble Dry Glassware under Inert Atmosphere

Reaction
Y

Add 1-Hydroxymethyl-3-cyclopentene and other reactants to the reaction vessel

\

Maintain Reaction Conditions (Temperature, Stirring)

\

Monitor Reaction Progress (e.g., TLC, GC-MS)

Upon completion

Work-up
Y

Quench the Reaction

A

Perform Aqueous Extraction

A

Dry the Organic Layer

Purification

Evaporate the Solvent

A

Purify by Column Chromatography

Ana} ?/sis

Characterize the Product (e.g., NMR, IR, MS)
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Key Synthetic of 1

Alcohol Reactions Alkene Reactions

Hydrogenation Epoxidation Dihydroxylation Halogenation

Ox\danun‘ ‘ ‘ ‘ if ‘ ‘ Substitution (after activation)

3-Cyclopentenecarbaldehyde [l Cyclopent3-enyimethyl esters il Cyclope (BromomethyliChioromethylicyclopentene [l Cyclopentyimethanol [l 3.4-Epoxycyciopentyimethanol [l 3,4-Dinydroxycyclopentyimethanol [ll 3,4-Dinalocyclopentyimethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1301006?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

